1-Bromo-8-fluoro-4-(4-fluorophenyl)-3-isoquinolinamine

• IUPAC Name: 1-bromo-8-fluoro-4-(4-fluorophenyl)isoquinolin-3-amine
• InChI: InChI=1S/C15H9BrF2N2/c16-14-13-10(2-1-3-11(13)18)12(15(19)20-14)8-4-6-9(17)7-5-8/h1-7H,(H2,19,20)
• InChI Key: XOKMVGNSLZHCLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)F)C(=NC(=C2C3=CC=C(C=C3)F)N)Br
• Molecular Formula: C15H9BrF2N2
• Molecular Weight: 335.15 g/mol

Description

1-Bromo-8-fluoro-4-(4-fluorophenyl)-3-isoquinolinamine, also known as 8-F-4-FPIQ, is a novel synthetic compound with a wide range of applications in the fields of medicinal chemistry and pharmacology. It is an important tool for studying the structure and function of proteins and other biological molecules, as well as for developing new drugs. 8-F-4-FPIQ has been extensively studied in recent years due to its unique properties and potential for use in drug development.

Scientific Research Applications

Isoquinoline Derivatives in Pharmacological Research

Isoquinoline derivatives, such as those mentioned in related research, have shown significant pharmacological importance. These compounds, including various isoquinoline alkaloids, exhibit a wide range of biological and pharmacological activities. For instance, they have been noted for their anticancer, antibacterial, antifungal, and antiviral properties. The structural diversity of isoquinoline compounds allows for their application in the development of new therapeutic agents with targeted biological activities (Danao et al., 2021; Nugteren-van Lonkhuyzen et al., 2015).

Synthetic Methodologies and Biological Activities

The development and synthesis of fluoroquinolones, a class of antibacterial agents that include fluorine atoms similar to the one in the queried compound, demonstrate the critical role of such elements in enhancing pharmacological properties. These compounds have broad-spectrum antibacterial activity, showcasing the importance of synthetic methodologies in creating effective therapeutic agents (da Silva et al., 2003).

Environmental and Toxicological Studies

Research also encompasses the environmental and toxicological implications of using chemically synthesized compounds, such as antibiotics in animal farming. The findings from such studies can inform the safe and responsible application of synthetic compounds, including isoquinoline derivatives, in various fields (Roth et al., 2018).